Cas no 162412-87-5 ((2S,5S)-Methyl-ferocelane)

• Product Name: (2S,5S)-Methyl-ferocelane
• CAS No: 162412-87-5
• MF: C₂₂H₃₂FeP₂
• MW: 414.282009124756
• MDL: MFCD62412875
• CID: 1342981
• PubChem ID: 24885290
• Update Time: 2024-11-01

(2S,5S)-Methyl-ferocelane Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-cyclopenta-2,4-dien-1-yl-2,5-dimethylphospholane,iron(2+)
• (2S,5S)-1-cyclopenta-2,4-dien-1-yl-2,5-dimethylphospholane
• iron(2+)
• S,S-Me-Ferrocelane™
• S,S-Me-Ferrocelane
• 1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene kanata purity
• (2S,5S)-1-cyclopenta-2,4-dien-1-yl-2,5-dimethylphospholane:iron(2+)
• Iron(2+) bis{1-[(2S,5S)-2,5-dimethylphospholan-1-yl]cyclopenta-2,4-dien-1-ide}
• (S,S)-Methyl-Ferrocelane
• (2S,5S)-1-cyclopenta-1,4-dien-1-yl-2,5-dimethylphospholane;iron(2+)
• 1,1'-Bis((2S,5S)-2,5-diMethylphospholano)ferrocene, Min. 97%
• 1,1'-Bis[(2S,5S)-2,5-diMethyl-1-phospholanyl]ferrocene, 97+%
• (-)-1,1'-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene, 98% (S,S-Me-Ferrocelane)
• (2S,5S)-Methyl-ferocelane
• DTXSID20746195
• 162412-87-5
• 1,1'-Bis[(2S,5S)-2,5-diMethyl-1-phospholanyl]ferrocene
• 1,1 inverted exclamation marka-Bis[(2S,5S)-2,5-dimethylphospholano]ferrocene

• MDL： MFCD62412875
• Inchi： 1S/2C11H16P.Fe/c2*1-9-7-8-10(2)12(9)11-5-3-4-6-11;/h2*3-6,9-10H,7-8H2,1-2H3;/q2*-1;+2/t2*9-,10-;/m00./s1
• InChI Key： QXXSYUGLJIMLFH-VUTIHBPYSA-N
• SMILES： [Fe+2].P1(C2C=C[CH-]C=2)[C@@H](C)CC[C@@H]1C.P1(C2C=C[CH-]C=2)[C@@H](C)CC[C@@H]1C

Computed Properties

• Exact Mass: 184.13800
• Monoisotopic Mass: 414.132861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 414.3

Experimental Properties

• Melting Point: 88.9-98.5 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 3.98170
• Sensitiveness: Air Sensitive
• Optical Activity: [α]22/D −331°, c = 1 in chloroform-d

(2S,5S)-Methyl-ferocelane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3